Cas no 111210-09-4 (1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-)

1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)- structure
111210-09-4 structure
Product Name:1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-
CAS No:111210-09-4
MF:C8H8N2O3
MW:180.16072177887
CID:129174
PubChem ID:13972353
Update Time:2025-04-18

1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-
    • 1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-(9CI)
    • 2-(hydroxymethyl)-1H-benzimidazole-4,7-diol
    • 111210-09-4
    • 2-(Hydroxymethyl)-1H-benzo[d]imidazole-4,7-diol
    • Inchi: 1S/C8H8N2O3/c11-3-6-9-7-4(12)1-2-5(13)8(7)10-6/h1-2,11-13H,3H2,(H,9,10)
    • InChI Key: CFQBVXJWHDQAOJ-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C2=C1NC(CO)=N2)O

Computed Properties

  • Exact Mass: 180.05354
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • PSA: 89.37
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